4-((1H-Indol-3-yl)methyl)piperazin-1-amine

• CAS RN: 58433-77-5
• Molecular Formula: C13H18N4
• Molecular Weight: 230.31 g/mol
• IUPAC Name: 4-(1H-indol-3-ylmethyl)piperazin-1-amine
• InChI: InChI=1S/C13H18N4/c14-17-7-5-16(6-8-17)10-11-9-15-13-4-2-1-3-12(11)13/h1-4,9,15H,5-8,10,14H2
• InChI Key: WAEYKEUXVHQOSI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CNC3=CC=CC=C32)N

Description

4-((1H-Indol-3-yl)methyl)piperazin-1-amine is a useful research compound. Its molecular formula is C13H18N4 and its molecular weight is 230.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 10.5 g of lithium aluminum hydride in 100 ml. of 1,2-dimethoxyethane is added slowly 38 g (0.16 mol) of 3-(4-nitrosopiperazin-1-yl) methylindole while maintaining the temperature below 35° C. After total addition of the material, the mixture is refluxed for four hours. The reaction mixture is cooled to 0° C. and a solution of 50 ml. of water and 50 ml. of 1,2-dimethoxyethane is added slowly maintaining the temperature below 20° C. and an additional 50 ml. of water is added. The mixture is filtered and the solvent is removed from the filtrate. The residual solid is recrystallized from ethanol and water (2:1) to produce pure flakes of 3-(4-aminopiperazin-1-yl) methylindole, m.p. 147°-149° C. Analysis: Calculated for C13H18N4 :67.80% C; 7.88% H; 24.33% N Found: 67.69% C; 7.94% H; 24.28% N.